Cas no 1249778-20-8 (3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride)

3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as a reagent in organic synthesis. Its sterically hindered structure, featuring a phenyl group and a tert-butyl-like moiety, enhances selectivity in sulfonylation reactions, particularly for sterically demanding substrates. The compound is valued for its stability under controlled conditions and its utility in introducing sulfonyl groups into target molecules, making it applicable in pharmaceuticals and agrochemical synthesis. Its reactivity can be finely tuned due to the electron-withdrawing sulfonyl chloride group combined with the steric effects of the dimethylphenylbutane framework, offering precise control in complex synthetic pathways.

3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride structure

1249778-20-8 structure

Product Name:3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride

CAS No:1249778-20-8

MF:C₁₂H₁₇ClO₂S

MW:260.780181646347

CID:5281829

Update Time:2025-06-07

3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3,3-dimethyl-1-phenylbutane-1-sulfonyl chloride
- 3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride
- Inchi： 1S/C12H17ClO2S/c1-12(2,3)9-11(16(13,14)15)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3
- InChI Key： LUQIIOMQMORHIG-UHFFFAOYSA-N
- SMILES： ClS(C(C1C=CC=CC=1)CC(C)(C)C)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 305
XLogP3: 4
Topological Polar Surface Area: 42.5

3,3-Dimethyl-1-phenylbutane-1-sulfonyl chloride Pricemore >>

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